2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide

• IUPAC Name: 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide
• InChI: InChI=1S/C15H12ClF2NO3/c1-21-8-3-4-14(22-2)13(5-8)19-15(20)9-6-11(17)12(18)7-10(9)16/h3-7H,1-2H3,(H,19,20)
• InChI Key: GBLVSOSSYWBPEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=C(C=C2Cl)F)F
• Molecular Formula: C15H12ClF2NO3
• Molecular Weight: 327.71 g/mol

Description

2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide, also known as CDMBF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. CDMBF is a synthetic compound that can be synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide has been shown to possess various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide has also been shown to reduce the production of pro-inflammatory cytokines, which are implicated in various inflammatory disorders.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It is also stable and can be stored for long periods. However, one limitation of 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to fully elucidate its effects.

Future Directions

There are several future directions for the study of 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide. One direction is to further investigate its potential as a therapeutic agent for cancer and Alzheimer's disease. Another direction is to study its effects on other inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide and to design experiments to fully elucidate its effects. Overall, 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide shows great promise for the development of novel therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide can be achieved using various methods. One of the most common methods involves the reaction of 2,5-dimethoxyaniline with 2,4-difluoro-5-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide.

Scientific Research Applications

2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anticancer properties and has been tested against various cancer cell lines. 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide has also been studied for its potential as a therapeutic agent for Alzheimer's disease. In addition, 2-chloro-N-(2,5-dimethoxyphenyl)-4,5-difluorobenzamide has been shown to possess anti-inflammatory properties and has been tested against various inflammatory disorders.